Cas no 69001-90-7 (2-(quinoxalin-2-ylsulfanyl)acetic acid)
2-(quinoxalin-2-ylsulfanyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-(2-quinoxalinylthio)-
- (Quinoxalin-2-ylthio)acetic acid
- [(QUINOXALIN-2-YL)THIO]ACETIC ACID
- 2-(2-Quinoxalinylsulfanyl)acetic acid
- 2-quinoxalin-2-ylsulfanylacetic acid
- 2-quinoxalin-2-ylthioacetic acid
- 2-quinoxalylthioacetic acid
- 2-(quinoxalin-2-ylsulfanyl)acetic acid
-
- MDL: MFCD00138691
- Inchi: 1S/C10H8N2O2S/c13-10(14)6-15-9-5-11-7-3-1-2-4-8(7)12-9/h1-5H,6H2,(H,13,14)
- InChI Key: ZBWZEFLYRWANSY-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=CN=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 220.03100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Experimental Properties
- Melting Point: 157-159°C
- PSA: 88.38000
- LogP: 1.80650
2-(quinoxalin-2-ylsulfanyl)acetic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(quinoxalin-2-ylsulfanyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043769-1g |
2-(2-Quinoxalinylsulfanyl)acetic acid |
69001-90-7 | >95% | 1g |
1787.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043769-5g |
2-(2-Quinoxalinylsulfanyl)acetic acid |
69001-90-7 | >95% | 5g |
6257.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043769-500mg |
2-(2-Quinoxalinylsulfanyl)acetic acid |
69001-90-7 | >95% | 500mg |
1169.0CNY | 2021-07-13 | |
| TRC | Q765325-50mg |
2-(2-Quinoxalinylsulfanyl)acetic Acid |
69001-90-7 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | Q765325-100mg |
2-(2-Quinoxalinylsulfanyl)acetic Acid |
69001-90-7 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | Q765325-500mg |
2-(2-Quinoxalinylsulfanyl)acetic Acid |
69001-90-7 | 500mg |
$ 185.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043769-1g |
2-(2-Quinoxalinylsulfanyl)acetic acid |
69001-90-7 | >95% | 1g |
1787CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043769-5g |
2-(2-Quinoxalinylsulfanyl)acetic acid |
69001-90-7 | >95% | 5g |
6257CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043769-500mg |
2-(2-Quinoxalinylsulfanyl)acetic acid |
69001-90-7 | >95% | 500mg |
1169CNY | 2021-05-07 | |
| Chemenu | CM221292-5g |
2-(Quinoxalin-2-ylthio)acetic acid |
69001-90-7 | 95% | 5g |
$307 | 2021-08-04 |
2-(quinoxalin-2-ylsulfanyl)acetic acid Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 2-(quinoxalin-2-ylsulfanyl)acetic acid
Introduction to 2-(quinoxalin-2-ylsulfanyl)acetic acid (CAS No. 69001-90-7)
2-(quinoxalin-2-ylsulfanyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 69001-90-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound features a quinoxaline core linked to a sulfanyl group, which is further connected to an acetic acid moiety, creating a molecule with distinct chemical and pharmacological properties.
The quinoxaline scaffold is a well-studied pharmacophore, known for its presence in various bioactive molecules. Its aromatic system and nitrogen-rich structure contribute to favorable interactions with biological targets, making it a valuable component in drug design. In particular, the sulfanyl group attached to the quinoxaline ring introduces polarity and reactivity, enhancing the molecule's ability to engage with biological systems. The acetic acid side chain provides an additional site for functionalization, allowing for further derivatization to tailor specific pharmacological profiles.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 2-(quinoxalin-2-ylsulfanyl)acetic acid as a building block for novel therapeutic agents. Studies have demonstrated its potential in modulating enzyme activity and interacting with protein targets involved in inflammatory pathways. The sulfonamide moiety, a common feature in many drugs, is known for its ability to enhance binding affinity and metabolic stability. This has prompted researchers to explore derivatives of 2-(quinoxalin-2-ylsulfanyl)acetic acid as candidates for treating conditions such as cancer, autoimmune diseases, and infectious disorders.
In the context of drug discovery, the synthesis of 2-(quinoxalin-2-ylsulfanyl)acetic acid has been optimized using modern synthetic methodologies. Advances in transition metal-catalyzed reactions and flow chemistry have enabled efficient production of this compound on both laboratory and industrial scales. These innovations have not only improved yield but also reduced the environmental impact of its synthesis. The availability of high-purity 2-(quinoxalin-2-ylsulfanyl)acetic acid has facilitated its use in preclinical studies, where it has shown promise as an intermediate in the development of new therapeutic agents.
One of the most compelling aspects of 2-(quinoxalin-2-ylsulfanyl)acetic acid is its role in addressing unmet medical needs. Research indicates that derivatives of this compound may exhibit inhibitory activity against kinases and other enzymes implicated in tumor growth and progression. Preclinical studies have revealed that certain analogs can disrupt signaling pathways critical for cancer cell survival, offering a potential therapeutic strategy for oncology applications. Additionally, the compound's interaction with bacterial enzymes has been explored, suggesting its utility in combating antibiotic-resistant pathogens.
The pharmacokinetic properties of 2-(quinoxalin-2-ylsulfanyl)acetic acid are also under investigation. Studies have focused on optimizing its solubility, bioavailability, and metabolic stability to enhance its suitability for clinical use. By modifying the acetic acid side chain or incorporating additional functional groups, researchers aim to develop prodrugs or derivatives that exhibit improved pharmacokinetic profiles. These efforts are crucial for ensuring that promising candidates can progress from laboratory research to viable therapeutics.
Furthermore, the application of 2-(quinoxalin-2-ylsulfanyl)acetic acid extends beyond traditional drug development. Its unique structural features make it a valuable tool in chemical biology research, where it can be used to probe enzyme mechanisms and identify novel interactors. The compound's ability to modulate protein-protein interactions has opened new avenues for understanding complex biological networks. This interdisciplinary approach has fostered collaborations between chemists, biologists, and clinicians, leading to innovative strategies for drug discovery.
The future prospects of 2-(quinoxalin-2-ylsulfanyl)acetic acid are bright, driven by ongoing research and technological advancements. As computational methods improve, so does our ability to predict the biological activity of this compound and its derivatives. High-throughput screening technologies are being employed to rapidly identify promising analogs for further optimization. These tools are essential for accelerating the drug development pipeline and bringing new treatments to patients more quickly.
In conclusion,2-(quinoxalin-2-ylsulfanyl)acetic acid (CAS No. 69001-90-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play a crucial role in addressing some of medicine's most pressing challenges.
69001-90-7 (2-(quinoxalin-2-ylsulfanyl)acetic acid) Related Products
- 55338-14-2(Methyl 2-(2-quinoxalinylsulfanyl)acetate)
- 327093-16-3(methyl 2-({3-(2-methoxy-2-oxoethyl)sulfanylquinoxalin-2-yl}sulfanyl)acetate)
- 338394-79-9(3-(2-Quinoxalinylsulfanyl)propanoic Acid)
- 187028-75-7(2-(quinoxalin-2-ylsulfanyl)propanoic acid)
- 85516-14-9
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)